5-Trichlorovinyl pyridine-2-carboxylic acid

• Molecular Formula: C8H4Cl3NO2
• Molecular Weight: 252.5 g/mol
• IUPAC Name: 5-(1,2,2-trichloroethenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4Cl3NO2/c9-6(7(10)11)4-1-2-5(8(13)14)12-3-4/h1-3H,(H,13,14)
• InChI Key: UKRPLTFFSNJCLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=C(Cl)Cl)Cl)C(=O)O

Description

5-Trichlorovinyl pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H4Cl3NO2 and its molecular weight is 252.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

G. (0.0050 moles) of 2-methyl 5-trichlorovinyl pyridine is added at room temperature with stirring to 833 mg. (0.0075 moles) of selenium dioxide suspended in 5 ml. of dioxane. The reaction mixture is refluxed for 8 hours and stirred at room temperature overnight. The reaction mixture is filtered through a filtration medium (diatomaceous earth) and the filtration evaporated to dryness in vacuo affording a reddish solid. The solid is taken up in a minimum amount of hot ethyl acetate and filtered. Upon cooling, crystals are obtained which are filtered and washed with ethyl acetate and dried affording 500 mg. of a tan solid with a m.p. of 158°-159° C.